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Compound of Interest

Compound Name: Disperse violet 8
CAS No.: 82-33-7
Cat. No.: B1598214
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive standard operating procedure (SOP) for the safe
handling and potential research applications of Disperse Violet 8. The information is intended
for qualified personnel in a laboratory setting.

Introduction

Disperse Violet 8, also known as C.I. 62030, is an anthraquinone-based dye.[1] While its
primary industrial applications are in the dyeing of textiles and plastics, its core chemical
structure is shared with a class of compounds known to possess biological activity. This
document outlines the necessary safety precautions for handling Disperse Violet 8 and
provides detailed protocols for exploring its potential as a research tool, particularly in the
context of cancer drug discovery.

Hazard Identification and Safety Precautions

2.1. Potential Hazards
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Disperse Violet 8 is a dark-colored powder.[1] While specific toxicological data for Disperse
Violet 8 is limited, related anthraquinone dyes may cause skin and eye irritation.[2] Inhalation
of the powder should be avoided as it may cause respiratory tract irritation. Some
anthraquinone derivatives have been reported to have mutagenic potential in certain assays.[2]

2.2. Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Disperse Violet 8:

Eye Protection: Safety glasses with side shields or chemical safety goggles.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected prior to
use.

e Body Protection: A laboratory coat must be worn and fully buttoned.

o Respiratory Protection: A NIOSH-approved respirator is recommended if handling large
quantities or if there is a risk of generating dust.

2.3. Engineering Controls

o Work with Disperse Violet 8 should be conducted in a well-ventilated area, preferably within
a chemical fume hood, especially when handling the powder.

e An eyewash station and safety shower must be readily accessible.

2.4. First Aid Measures

If Inhaled: Move the individual to fresh air. If breathing is difficult, seek medical attention.

» In Case of Skin Contact: Remove contaminated clothing and wash the affected area
thoroughly with soap and water.

e In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at
least 15 minutes, holding the eyelids open. Seek medical attention.

« |f Swallowed: Do not induce vomiting. Rinse the mouth with water and seek immediate
medical attention.
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Handling, Storage, and Disposal

3.1. Handling

e Avoid the formation of dust and aerosols.

e Minimize the quantities of material used.

» Wash hands thoroughly after handling.

3.2. Storage

o Store in a tightly sealed, clearly labeled container.

e Keep in a cool, dry, and well-ventilated place.

» Segregate from incompatible materials such as strong oxidizing agents.

3.3. Disposal

» Dispose of waste in accordance with all applicable local, state, and federal regulations.

o Contaminated materials and empty containers should be treated as hazardous waste.

Physicochemical and Spectral Data

The following table summarizes key quantitative data for Disperse Violet 8.

Property Value Reference
Chemical Formula C14HoN304 [1]
Molecular Weight 283.24 g/mol [1]
CAS Number 82-33-7 [1]
Appearance Dark blue powder [1]

B Soluble in ethanol, acetone,
Solubilty and benzene 1]
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Application Notes: Potential in Drug Discovery

The 1,4-diaminoanthraquinone core of Disperse Violet 8 is a known pharmacophore in several
anticancer agents. Derivatives of this structure have been shown to exert their cytotoxic effects
through various mechanisms, including the inhibition of topoisomerase Il and the induction of
apoptosis. Therefore, Disperse Violet 8 can be investigated as a potential anticancer agent.
The following protocols are provided as a guide for the initial assessment of its biological
activity.

Experimental Protocols
6.1. Protocol 1: In Vitro Cytotoxicity Assessment using CCK-8 Assay

This protocol details the determination of the cytotoxic effects of Disperse Violet 8 on a cancer
cell line.

Materials:

e Cancer cell line of interest (e.g., HeLa, MCF-7)
o Complete cell culture medium

» Disperse Violet 8

o Dimethyl sulfoxide (DMSO, sterile)

¢ Cell Counting Kit-8 (CCK-8)

o 96-well cell culture plates

e Microplate reader

Procedure:

o Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100
pL of complete medium and incubate for 24 hours at 37°C in a humidified atmosphere with
5% CO:..
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Compound Preparation: Prepare a stock solution of Disperse Violet 8 in DMSO. Further
dilute the stock solution with cell culture medium to achieve a range of final concentrations
for treatment.

Cell Treatment: After 24 hours of incubation, remove the medium and add 100 pyL of medium
containing various concentrations of Disperse Violet 8 to the wells. Include a vehicle control
(DMSO) and a no-treatment control.

Incubation: Incubate the plate for 24, 48, or 72 hours.

CCK-8 Assay: Add 10 pL of CCK-8 solution to each well and incubate for 1-4 hours at 37°C.

Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

Data Analysis: Calculate the cell viability as a percentage relative to the vehicle-treated
control cells. Plot the cell viability against the concentration of Disperse Violet 8 to
determine the ICso value.

6.2. Protocol 2: Apoptosis Detection by Flow Cytometry (Annexin V/Propidium lodide Staining)

This protocol is for quantifying apoptosis induced by Disperse Violet 8.

Materials:

Cancer cell line

Disperse Violet 8

Annexin V-FITC Apoptosis Detection Kit

Flow cytometer

Procedure:

Cell Treatment: Seed cells in a 6-well plate and treat with Disperse Violet 8 at its ICso
concentration (determined from the cytotoxicity assay) for a specified time (e.g., 24 hours).

Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.
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» Staining: Resuspend the cells in 1X Binding Buffer provided in the kit. Add Annexin V-FITC
and Propidium lodide (PI) to the cell suspension.

 Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

o Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. FITC and PI
fluorescence will distinguish between viable, early apoptotic, late apoptotic, and necrotic
cells.

6.3. Protocol 3: Topoisomerase Il Inhibition Assay (DNA Relaxation Assay)

This protocol assesses the ability of Disperse Violet 8 to inhibit topoisomerase II.
Materials:

e Human Topoisomerase Il enzyme

e Supercoiled plasmid DNA (e.g., pBR322)

o Assay buffer

o« ATP

e Proteinase K

e Agarose gel electrophoresis system

Procedure:

e Reaction Setup: In a microcentrifuge tube, combine the assay buffer, supercoiled DNA, and
Disperse Violet 8 at various concentrations.

e Enzyme Addition: Add human topoisomerase Il to the reaction mixture.
e Incubation: Incubate the reaction at 37°C for 30 minutes.

e Reaction Termination: Stop the reaction by adding a stop solution containing a DNA loading
dye and proteinase K.
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o Gel Electrophoresis: Load the samples onto an agarose gel and perform electrophoresis to
separate the supercoiled and relaxed forms of the plasmid DNA.

 Visualization: Stain the gel with a DNA stain (e.g., ethidium bromide) and visualize the DNA
bands under UV light. Inhibition of topoisomerase Il will result in a decrease in the amount of
relaxed DNA compared to the control.
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Caption: Experimental workflow for evaluating the anticancer potential of Disperse Violet 8.
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Caption: Putative signaling pathway for Disperse Violet 8-induced apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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